Cas no 933715-37-8 (4-Amino-6-methylpyrimidine-5-carboxylic acid)

• Product Name: 4-Amino-6-methylpyrimidine-5-carboxylic acid
• CAS No: 933715-37-8
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 6782100
• PubChem ID: 83694520
• Update Time: 2025-10-05

4-Amino-6-methylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AT10451
• 933715-37-8
• 4-amino-6-methylpyrimidine-5-carboxylic acid
• SCHEMBL17347504
• 4-Amino-6-methylpyrimidine-5-carboxylic acid

• Inchi： 1S/C6H7N3O2/c1-3-4(6(10)11)5(7)9-2-8-3/h2H,1H3,(H,10,11)(H2,7,8,9)
• InChI Key： KYRKVGQPFFITIO-UHFFFAOYSA-N
• SMILES： OC(C1=C(N)N=CN=C1C)=O

Computed Properties

• Exact Mass: 153.053826475g/mol
• Monoisotopic Mass: 153.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 89.1Ų

Additional information on 4-Amino-6-methylpyrimidine-5-carboxylic acid

Comprehensive Overview of 4-Amino-6-methylpyrimidine-5-carboxylic acid (CAS No. 933715-37-8)

4-Amino-6-methylpyrimidine-5-carboxylic acid (CAS No. 933715-37-8) is a specialized pyrimidine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its amino and carboxylic acid functional groups, serves as a versatile building block in organic synthesis. Its molecular structure, featuring a methyl-substituted pyrimidine core, makes it a valuable intermediate for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery.

The growing demand for heterocyclic compounds like 4-Amino-6-methylpyrimidine-5-carboxylic acid reflects the broader focus on small molecule therapeutics in modern medicine. Recent studies highlight its utility in structure-activity relationship (SAR) studies, particularly for targeting enzymes involved in metabolic pathways. With the rise of computational chemistry and AI-driven drug design, this compound has gained attention for its molecular docking compatibility, enabling virtual screening campaigns. Its solubility and stability under physiological conditions further enhance its appeal for preclinical research.

From a synthetic perspective, CAS No. 933715-37-8 is often employed in multicomponent reactions to construct complex nitrogen-containing scaffolds. The carboxylic acid moiety allows for diverse derivatization, including amide coupling and esterification, which are critical for optimizing drug-like properties. Industry professionals frequently search for high-purity 4-Amino-6-methylpyrimidine-5-carboxylic acid suppliers, emphasizing the need for rigorous HPLC/GC-MS analysis to ensure batch consistency. Environmental considerations also drive interest in green chemistry approaches for its synthesis, reducing reliance on hazardous reagents.

In agrochemical applications, this pyrimidine derivative shows promise as a precursor for crop protection agents, particularly those targeting fungal pathogens. Its mode of action is being explored in plant systemic acquired resistance (SAR) mechanisms, a hot topic in sustainable agriculture. The compound's low mammalian toxicity profile, as indicated by preliminary ADMET studies, makes it attractive for developing eco-friendly pesticides. These attributes align with global initiatives to reduce environmental persistence in agricultural chemicals.

Analytical chemists emphasize the importance of spectroscopic characterization for 4-Amino-6-methylpyrimidine-5-carboxylic acid, with NMR and FT-IR being essential tools for structural verification. The compound's crystalline properties have also been investigated for X-ray diffraction studies, providing insights into its supramolecular interactions. Such data is invaluable for patent applications and regulatory submissions, addressing common queries from pharmaceutical developers.

Emerging applications include its use in metal-organic frameworks (MOFs) for catalytic systems, leveraging its chelation capacity. Material scientists are exploring its incorporation into functionalized polymers with potential sensor applications. These interdisciplinary uses demonstrate how CAS No. 933715-37-8 bridges traditional organic chemistry with cutting-edge materials science, answering frequent searches about multipurpose chemical building blocks.

Quality control protocols for this compound typically involve residual solvent analysis and heavy metal testing, reflecting industry standards for GMP intermediates. Storage recommendations often highlight protection from light degradation and moisture absorption, which are common stability concerns. These practical considerations address frequently asked questions by laboratory technicians and process chemists working with this material.

The intellectual property landscape surrounding 4-Amino-6-methylpyrimidine-5-carboxylic acid includes patents covering its synthetic methodologies and therapeutic applications, particularly in personalized medicine approaches. Recent literature emphasizes its potential in combinatorial chemistry libraries, meeting the demand for diverse screening compounds in high-throughput platforms. This aligns with the pharmaceutical industry's push toward targeted drug discovery and precision medicine solutions.